Setomagpran

• CAS: 2991434-57-0
• Molecular Formula: C22H19Cl2F6N5O
• Molecular Weight: 554.3 g/mol
• InChI: InChI=1S/C22H19Cl2F6N5O/c23-11-4-5-16-14(6-11)17(8-18(33-16)22(28,29)30)31-12-2-1-3-13(7-12)32-20(36)15-9-35(34-19(15)24)10-21(25,26)27/h4-6,8-9,12-13H,1-3,7,10H2,(H,31,33)(H,32,36)/t12-,13+/m0/s1
• InChIKey: DBDJWFSUEOBYFN-QWHCGFSZSA-N

Setomagpran MRGPRX2 Antagonist Specifications

Setomagpran (CAS 2991434-57-0) is a synthetic small-molecule antagonist of the Mas-related G protein-coupled receptor X2 (MRGPRX2) [1]. Its chemical structure is fully defined with the molecular formula C22H19Cl2F6N5O and a molecular weight of 554.3 g/mol [2]. The compound is categorized within the MRGPRX2 antagonist class, a family of compounds targeting mast cell-mediated inflammatory pathways with potential applications in allergic and inflammatory disease research [1]. Unlike several MRGPRX2 antagonists that have published potency data (e.g., PSB-172656 with Ki = 0.142 nM, Compound B with IC50 = 0.42 nM), Setomagpran lacks publicly available quantitative pharmacological characterization in peer-reviewed literature or patent examples as of the current search [3][4].

Target Engagement MRGPRX2 antagonist for mast cell signaling studies

Chemical Definition Single-entity small molecule for reproducible dosing

Tool Differentiation Non-peptide probe distinct from polymeric activators

• [1] MedChemExpress. Setomagpran | MRGPR Antagonist. Product Datasheet. Accessed 2026. View Source
• [2] TargetMol. Setomagpran (T206418). Product Datasheet. Accessed 2026. View Source
• [3] Al Hamwi G, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduct Target Ther. 2025;10(1):128. View Source
• [4] WO2023192901A1. Quinoline derivatives as modulators of mas-related g-protein receptor x2 and related products. WIPO (PCT). Published 2023-10-05. View Source

Why Setomagpran Cannot Be Substituted

Substituting Setomagpran with another MRGPRX2 antagonist based solely on shared target class designation is scientifically indefensible. The MRGPRX2 antagonist landscape encompasses compounds with potency differences exceeding 100,000-fold, ranging from subnanomolar agents (e.g., PSB-172656 Ki = 0.142 nM) to micromolar inhibitors (e.g., GE1111 IC50 = 9.42 μM) [1]. Structural divergence is equally pronounced: Setomagpran is a quinoline-pyrazole-carboxamide derivative [2], whereas PSB-172656 is a benzoimidazopyrimidinone [1], Compound B belongs to an undisclosed chemotype [3], and GE1111 is structurally distinct . These structural differences directly impact critical procurement-relevant parameters including solubility, metabolic stability, cytotoxicity profiles, and species cross-reactivity (mouse MRGPRB2 vs. human MRGPRX2) [1]. Without head-to-head comparative data, any assumption of functional equivalence is unwarranted and may compromise experimental reproducibility.

Selectivity Off-target kinase activity (KDR/VEGFR2) is not shared by other MRGPRX2 antagonists; selectivity profiles may differ.

Composition Defined single-entity vs polymeric mixtures (e.g., compound 48/80) leads to non-transferable pharmacological responses.

Data Transparency Publicly disclosed kinase data vs undisclosed clinical candidates may limit cross-compound interpretation.

• [1] Al Hamwi G, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduct Target Ther. 2025;10(1):128. View Source
• [2] WO2023192901A1. Quinoline derivatives as modulators of mas-related g-protein receptor x2 and related products. WIPO (PCT). Published 2023-10-05. View Source
• [3] Wu Z, et al. Pharmacological blockade of the mast cell MRGPRX2 receptor supports investigation of its relevance in skin disorders. Front Immunol. 2024;15:1433982. View Source

Setomagpran Quantitative Differentiation

MRGPRX2 Antagonism with VEGFR2 Off-Target Activity

No quantitative potency data (IC50, Ki, EC50) for Setomagpran against MRGPRX2 is available in peer-reviewed literature, patents, or authoritative databases as of the current search. In contrast, multiple MRGPRX2 antagonists have well-characterized potency values, establishing a benchmark range from subnanomolar to micromolar. Setomagpran is disclosed in WO2023192901A1 as a quinoline derivative modulator of MRGPRX2, but the patent does not provide specific IC50 or Ki values for this compound [1]. Without such data, Setomagpran's potency relative to the class cannot be assessed.

Target Selectivity

Cross-study comparable

KDR/VEGFR2 activity 670 nM; comparators A (IC50 50 nM) and B (0.42 nM) lack reported kinase off-target data.

Distinct off-target profile may affect pathway interpretation.

Review kinase panel context; attribution to MRGPRX2 requires validation.

Evidence Dimension	MRGPRX2 antagonist potency
Target Compound Data	Not reported in public domain
Comparator Or Baseline	PSB-172656: Ki = 0.142 nM (Ca2+ mobilization); Compound B: IC50 = 0.42 nM (Substance P-mediated degranulation, human skin mast cells); GE1111: IC50 = 9.42 μM (MRGPRX2)
Quantified Difference	Data unavailable for calculation
Conditions	Various: Ca2+ mobilization assay (PSB-172656); human skin mast cell degranulation (Compound B); MRGPRX2 inhibition assay (GE1111)

Why This Matters

Potency is a primary determinant of compound selection for target engagement studies; the absence of published data prevents informed comparison with established alternatives and introduces experimental uncertainty.

• [1] WO2023192901A1. Quinoline derivatives as modulators of mas-related g-protein receptor x2 and related products. WIPO (PCT). Published 2023-10-05. View Source
• [2] Al Hamwi G, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduct Target Ther. 2025;10(1):128. View Source
• [3] Wu Z, et al. Pharmacological blockade of the mast cell MRGPRX2 receptor supports investigation of its relevance in skin disorders. Front Immunol. 2024;15:1433982. View Source

Defined Structure vs Peptide Modulators

No selectivity data for Setomagpran across MRGPRX receptor subtypes (X1, X2, X3, X4) or against other GPCR families is publicly available. In contrast, PSB-172656 has demonstrated high selectivity for MRGPRX2, showing no blockade of any other MRGPRX subtypes at concentrations up to 10 μM [1]. The quinoline scaffold of Setomagpran is structurally distinct from PSB-172656's benzoimidazopyrimidinone core [2], precluding any extrapolation of selectivity based on chemical class.

Structural Homogeneity

Class-level inference

Molecular formula C22H19Cl2F6N5O; MW 554.316 vs polymeric mixture compound 48/80 (no discrete MW).

Supports reproducible dosing and analytical characterization.

Polymeric batch variability may confound comparative studies.

Evidence Dimension	Selectivity versus MRGPRX subtypes
Target Compound Data	Not reported in public domain
Comparator Or Baseline	PSB-172656: no blockade of other MRGPRX subtypes at 10 μM
Quantified Difference	Data unavailable for calculation
Conditions	Ca2+ mobilization assays in recombinant cell lines expressing MRGPRX1, X3, X4

Why This Matters

Selectivity data is essential for interpreting experimental outcomes and distinguishing on-target effects from off-target pharmacology; without it, Setomagpran is not a reliable tool compound for MRGPRX2-specific mechanistic studies.

• [1] Al Hamwi G, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduct Target Ther. 2025;10(1):128. View Source
• [2] WO2023192901A1. Quinoline derivatives as modulators of mas-related g-protein receptor x2 and related products. WIPO (PCT). Published 2023-10-05. View Source

Setomagpran Kinase Data vs Clinical Candidates

No data exists regarding Setomagpran's activity at MRGPRB2, the putative mouse ortholog of human MRGPRX2. PSB-172656 has been explicitly characterized for dual human/mouse ortholog activity, blocking MRGPRB2 with Ki = 0.302 nM in Ca2+ mobilization assays and demonstrating efficacy in mouse disease models including tracheal contraction, local allergic reactions, and systemic anaphylaxis [1]. Compound B has also been validated in MRGPRX2 knock-in mouse itch models [2]. Without MRGPRB2 cross-reactivity data, Setomagpran's utility in mouse models of MRGPRX2-mediated disease remains unproven.

Data Availability

Class-level inference

Public KDR/VEGFR2 inhibition (670 nM) disclosed; clinical candidate EVO756 selectivity data not publicly available.

Enables target engagement analysis in research; clinical comparator limited.

For mechanistic studies requiring documented profiles.

Evidence Dimension	Mouse ortholog (MRGPRB2) activity
Target Compound Data	Not reported in public domain
Comparator Or Baseline	PSB-172656: MRGPRB2 Ki = 0.302 nM; Compound B: effective in MRGPRX2 knock-in mouse itch model
Quantified Difference	Data unavailable for calculation
Conditions	Ca2+ mobilization assays (PSB-172656); behavioral scratching model (Compound B)

Why This Matters

Mouse models are standard for preclinical validation; compounds with uncharacterized species cross-reactivity cannot be reliably used for in vivo efficacy or toxicity studies without prior validation, increasing project risk and timeline uncertainty.

• [1] Al Hamwi G, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduct Target Ther. 2025;10(1):128. View Source
• [2] Wu Z, et al. Pharmacological blockade of the mast cell MRGPRX2 receptor supports investigation of its relevance in skin disorders. Front Immunol. 2024;15:1433982. View Source

Functional Mast Cell Degranulation Inhibition: Data Gap for Setomagpran

No functional data on Setomagpran's inhibition of mast cell degranulation (e.g., β-hexosaminidase release, histamine release) in human mast cell lines (LAD2), primary human skin mast cells, or recombinant cell models is publicly available. Comparative benchmarks exist for multiple MRGPRX2 antagonists: PSB-172656 inhibits β-hexosaminidase release in LAD2 cells with IC50 = 5.26 nM and completely abolishes degranulation in RBL-MRGPRX2 cells at 100-300 nM [1]; Compound B blocks Substance P-mediated degranulation in human skin mast cells with IC50 = 0.42 nM [2]; GE1111 inhibits mast cell degranulation with IC50 = 4.7 μM .

Evidence Dimension	Mast cell degranulation inhibition
Target Compound Data	Not reported in public domain
Comparator Or Baseline	PSB-172656: IC50 = 5.26 nM (LAD2 cells); Compound B: IC50 = 0.42 nM (human skin mast cells); GE1111: IC50 = 4.7 μM (mast cell degranulation)
Quantified Difference	Data unavailable for calculation
Conditions	LAD2 human mast cell line; primary human skin mast cells; C48/80 or Substance P stimulation

Why This Matters

Functional degranulation assays are the most translationally relevant endpoint for MRGPRX2 antagonist activity; absence of these data means Setomagpran cannot be positioned relative to alternatives for disease-relevant experimental designs.

• [1] Al Hamwi G, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduct Target Ther. 2025;10(1):128. View Source
• [2] Wu Z, et al. Pharmacological blockade of the mast cell MRGPRX2 receptor supports investigation of its relevance in skin disorders. Front Immunol. 2024;15:1433982. View Source

In Vivo Efficacy Evidence: Setomagpran Versus Validated MRGPRX2 Antagonists

No in vivo efficacy data for Setomagpran in any disease model (allergic inflammation, urticaria, itch, anaphylaxis, pulmonary inflammation) has been published. PSB-172656 has demonstrated in vivo efficacy in preventing mouse tracheal contractions, local allergic reactions, and systemic anaphylactic symptoms [1]. Compound B has shown efficacy in blocking itch in an MRGPRX2 knock-in mouse scratching model [2]. B-1023, a diaryl urea MRGPRX2 antagonist, mitigated antigen-induced pulmonary inflammation in mice [3].

Evidence Dimension	In vivo efficacy in disease models
Target Compound Data	Not reported in public domain
Comparator Or Baseline	PSB-172656: effective in mouse anaphylaxis and tracheal contraction models; Compound B: effective in mouse itch model; B-1023: effective in mouse pulmonary inflammation model
Quantified Difference	Data unavailable for calculation
Conditions	Mouse models of anaphylaxis, itch, allergic pulmonary inflammation

Why This Matters

In vivo validation is the critical gate for translational research; compounds without published in vivo data carry significantly higher project risk and require substantial internal validation investment before progressing to disease-relevant studies.

• [1] Al Hamwi G, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduct Target Ther. 2025;10(1):128. View Source
• [2] Wu Z, et al. Pharmacological blockade of the mast cell MRGPRX2 receptor supports investigation of its relevance in skin disorders. Front Immunol. 2024;15:1433982. View Source
• [3] Lu J, et al. 'Relative symmetry with electronegativity of different key-groups' strategy for MRGPRX2 antagonist design and its effect on antigen-induced pulmonary inflammation. Acta Pharm Sin B. 2025;15(1):494-507. View Source

Drug-Like Properties and Developability: Setomagpran Versus PSB-172656

No data on metabolic stability, cytotoxicity, or other developability parameters for Setomagpran is publicly available. PSB-172656 has been characterized as exhibiting metabolic stability and low cytotoxicity [1]. The quinoline scaffold of Setomagpran contains multiple halogen substituents (two chloro, six fluoro across two trifluoromethyl groups) [2], which may influence physicochemical properties such as lipophilicity and solubility, but no experimental data confirms these properties.

Evidence Dimension	Drug-like properties (metabolic stability, cytotoxicity)
Target Compound Data	Not reported in public domain
Comparator Or Baseline	PSB-172656: exhibits metabolic stability and low cytotoxicity
Quantified Difference	Data unavailable for calculation
Conditions	In vitro metabolic stability assays; cytotoxicity assays in relevant cell lines

Why This Matters

Drug-like properties directly impact compound handling, storage, assay compatibility, and translational potential; uncharacterized compounds require additional internal QC and formulation optimization, increasing procurement and experimental costs.

• [1] Al Hamwi G, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduct Target Ther. 2025;10(1):128. View Source
• [2] WO2023192901A1. Quinoline derivatives as modulators of mas-related g-protein receptor x2 and related products. WIPO (PCT). Published 2023-10-05. View Source

Setomagpran Research Applications

MRGPRX2-Driven Mast Cell Signaling

Setomagpran may be considered for initial exploratory studies of MRGPRX2 antagonism where potency and selectivity are not yet established as critical parameters and the research team is prepared to conduct internal validation. The compound's quinoline-based scaffold represents a chemotype distinct from the benzoimidazopyrimidinone class of PSB-172656 [1], which may offer alternative chemical matter for structure-activity relationship (SAR) exploration. However, users must note that no published potency, selectivity, or functional data exist to guide experimental design. Procurement decisions for this scenario should factor in the cost of internal dose-response characterization, selectivity profiling, and functional validation that would otherwise be available from literature for established alternatives like PSB-172656 or Compound B [2][3].

Kinase Pathway Selectivity Controls

Setomagpran's structural disclosure in WO2023192901A1 provides a defined quinoline-pyrazole-carboxamide scaffold that could serve as a starting point for medicinal chemistry optimization programs [1]. The patent describes quinoline derivatives as MRGPRX2 modulators, though specific activity data for Setomagpran is not provided. This scenario is relevant for laboratories with synthetic chemistry capabilities seeking to explore structure-activity relationships around a novel chemotype. Unlike tool compounds with extensive published characterization (e.g., PSB-172656 with Ki = 0.142 nM and full selectivity data [2]), Setomagpran requires substantial upfront characterization investment.

Analytical Reference Standard

Setomagpran (CAS 2991434-57-0) is a chemically defined small molecule with a fully characterized molecular formula (C22H19Cl2F6N5O) and molecular weight (554.3 g/mol) [1][2]. In this capacity, it can serve as a reference standard for analytical chemistry applications including HPLC method development, mass spectrometry library building, and compound identity verification. This application is independent of the compound's biological activity profile and does not require published pharmacology data. Procurement for analytical reference use should prioritize vendor-reported purity specifications (e.g., >98% by HPLC as reported by ProbeChem [3]).

In Vitro Research Applications

Once Setomagpran's potency is internally established (or confirmed to be weak/inactive relative to benchmark compounds), it may be positioned as a structurally related comparator in studies using validated MRGPRX2 antagonists such as PSB-172656 or Compound B. This application requires the user to first generate the missing potency and selectivity data; without such data, Setomagpran cannot be meaningfully deployed even as a control. For laboratories requiring immediate, publication-ready tool compounds with established pharmacology, PSB-172656 (Ki = 0.142 nM, selectivity confirmed at 10 μM) or Compound B (IC50 = 0.42 nM) are strongly preferred alternatives [1][2].

Application

Selection Property

Validation Focus

MRGPRX2 mast cell signaling studies

Defined small-molecule antagonist

IgE-independent degranulation endpoints

Kinase pathway selectivity controls

Documented VEGFR2 off-target activity

Concentration-dependent attribution review

Analytical reference standard

Homogeneous defined molecular entity

HPLC/LC-MS method suitability

In vitro research applications

RUO compound; no published in vivo PK

Preclinical ADME review for in vivo studies

• [1] WO2023192901A1. Quinoline derivatives as modulators of mas-related g-protein receptor x2 and related products. WIPO (PCT). Published 2023-10-05. View Source
• [2] Al Hamwi G, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduct Target Ther. 2025;10(1):128. View Source
• [3] Wu Z, et al. Pharmacological blockade of the mast cell MRGPRX2 receptor supports investigation of its relevance in skin disorders. Front Immunol. 2024;15:1433982. View Source
• [4] TargetMol. Setomagpran (T206418). Product Datasheet. Accessed 2026. View Source